Cas no 2228335-09-7 (tert-butyl N-{2-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethyl}carbamate
• CAS No: 2228335-09-7
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5859513
• PubChem ID: 165757693
• Update Time: 2023-12-27

tert-butyl N-{2-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethyl}carbamate
• tert-butyl N-{2-amino-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]ethyl}carbamate
• EN300-1887230
• 2228335-09-7

• Inchi： 1S/C14H20N6O2/c1-14(2,3)22-13(21)16-11(8-15)9-5-4-6-10(7-9)12-17-19-20-18-12/h4-7,11H,8,15H2,1-3H3,(H,16,21)(H,17,18,19,20)
• InChI Key： ZLZGSPXPVCIDLP-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC=C(C2N=NNN=2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų